Cas no 852940-44-4 (2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid)

• Product Name: 2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid
• CAS No: 852940-44-4
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 3108267
• PubChem ID: 4962389
• Update Time: 2025-06-11

2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[4-(1H-pyrrol-1-yl)benzoyl]amino}acetic acid
• 2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid
• 2-[(4-pyrrol-1-ylbenzoyl)amino]acetic Acid
• EN300-13358
• AKOS000117840
• Z90124526
• 852940-44-4
• 2-{[4-(1H-pyrrol-1-yl)phenyl]formamido}aceticacid
• 2-{[4-(1H-pyrrol-1-yl)phenyl]formamido}acetic acid

• Inchi： 1S/C13H12N2O3/c16-12(17)9-14-13(18)10-3-5-11(6-4-10)15-7-1-2-8-15/h1-8H,9H2,(H,14,18)(H,16,17)
• InChI Key： FIKPYUNKXLFIAT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C=CC=C1)NCC(=O)O

Computed Properties

• Exact Mass: 244.08479225Da
• Monoisotopic Mass: 244.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid

Professional Introduction to 2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic Acid (CAS No. 852940-44-4)

2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid, with the CAS number 852940-44-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrole ring and a phenyl group linked through an amide bond. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for various applications, particularly in the development of pharmaceuticals and agrochemicals.

The< strong>pyrrole moiety is a five-membered heterocyclic aromatic ring containing one nitrogen atom. Pyrroles are well-known for their broad spectrum of biological activities and are frequently encountered in natural products and pharmacologically active compounds. In particular, the 1H-pyrrol-1-yl group in this compound's structure suggests potential interactions with biological targets, making it a promising scaffold for drug discovery. The nitrogen atom in the pyrrole ring can participate in hydrogen bonding and coordinate with metal ions, which are critical factors in the design of bioactive molecules.

The< strong>phenyl group is another key structural component of this compound. Phenyl rings are ubiquitous in organic chemistry due to their stability and ability to participate in various electronic and steric interactions. In 2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid, the phenyl group is connected to the pyrrole ring via an amide bond. Amides are known for their versatility in medicinal chemistry, often serving as pharmacophores due to their ability to engage with biological receptors through hydrogen bonding and other non-covalent interactions.

The carboxylic acid group at the end of the molecule further enhances its potential utility. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, including esterification, amidation, and salt formation. These properties make 2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid a versatile intermediate in synthetic chemistry, particularly for the preparation of more complex molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid make it an attractive candidate for such applications. For instance, studies have shown that pyrrole-containing compounds can exhibit anti-inflammatory and anti-cancer properties by interacting with specific enzymes and receptors involved in disease pathways.

One area where this compound has shown promise is in the field of enzyme inhibition. Enzymes are critical biological catalysts that mediate numerous cellular processes. By designing molecules that can selectively inhibit specific enzymes, researchers can develop drugs that target particular disease pathways. The amide bond in 2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid provides a scaffold for designing enzyme inhibitors by allowing for precise modifications to optimize binding affinity and selectivity.

Additionally, the< strong>carboxylic acid group offers opportunities for further derivatization, enabling the creation of a diverse range of analogs with tailored properties. For example, esterification or amidation of the carboxylic acid group can lead to new compounds with enhanced solubility or bioavailability, which are crucial factors in drug development.

The synthesis of 2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

In conclusion, 2-{4-(1H-pyrrol-1-yl)phenylformamido}acetic acid (CAS No. 852940-44-4) is a structurally intriguing compound with significant potential in pharmaceutical and agrochemical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery and molecular design. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will play an increasingly important role in addressing global health challenges.